Cas no 1354001-38-9 ((S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-methyl-propionamide)

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-methyl-propionamide is a chiral amide derivative featuring a dimethylamino-substituted cyclohexyl group and a methylated amide linkage. Its stereospecific (S)-configuration enhances selectivity in applications such as asymmetric synthesis or medicinal chemistry, where precise molecular interactions are critical. The dimethylamino-cyclohexyl moiety contributes to improved solubility and conformational rigidity, while the N-methyl-propionamide group offers stability against enzymatic degradation. This compound is particularly valuable as an intermediate in pharmaceutical research, enabling the development of targeted bioactive molecules. Its structural features make it suitable for probing receptor-ligand interactions or as a building block for peptidomimetics. High purity and well-defined stereochemistry ensure reproducibility in advanced synthetic workflows.

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-methyl-propionamide structure

1354001-38-9 structure

Product Name:(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-methyl-propionamide

CAS No:1354001-38-9

MF:C₁₂H₂₅N₃O

MW:227.34640288353

CID:2159013

Update Time:2025-06-09

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-methyl-propionamide Chemical and Physical Properties

Names and Identifiers

- (S)-2-amino-n-(4-dimethylamino-cyclohexyl)-n-methyl-propionamide
- (1R,4R)-(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-methyl-propionamide
- (S)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-methylpropanamide
- (S)-2-Amino-N-(4-(dimethylamino)cyclohexyl)-N-methylpropanamide
- AM95705
- AM101959
- N-[trans-4-(Dimethylamino)cyclohexyl]-N-methyl-L-alaninamide
- (1R,4R)-(S)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-methylpropanamide
- (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-methyl-propionamide
- Inchi： 1S/C12H25N3O/c1-9(13)12(16)15(4)11-7-5-10(6-8-11)14(2)3/h9-11H,5-8,13H2,1-4H3/t9-,10?,11?/m0/s1
- InChI Key： LBMFZWJKOGFOBV-WHXUTIOJSA-N
- SMILES： O=C([C@H](C)N)N(C)C1CCC(CC1)N(C)C